Cas no 127464-60-2 (HUMAN VEGF165)

• Product Name: HUMAN VEGF165
• CAS No: 127464-60-2
• MF: NULL
• CID: 158721
• Update Time: 2025-10-28

HUMAN VEGF165 Chemical and Physical Properties

Names and Identifiers

• Vascularendothelial growth factor
• Animalgrowth regulator, VEGF
• Animal growth regulators, VEGF
• Animal growthregulators, VEGF (vascular endothelial growth factor)
• Animal growthregulators, glioma-derived vascular endothelial growth factors
• Cytokines,vascular permeability factor
• FSdGF pituitary hormones
• Folliculo-stellate-derived growth factors
• Glioma-derived vascular endothelialgrowth factors
• Pituitary hormones, folliculo-stellate-derived growth factors
• VEGF
• Vascular permeability factor
• Vasculotropin
• Vascular Endothelial Growth Factor-A165, Human, recombinant, Animal-derived-free
• Vascular Endothelial Growth Factor-C(VEGF-C), Human, recombinant
• Vascular Endothelial Growth Factor-D(VEGF-D), Human, recombinant
• HUMAN VEGF165
• Vascular endotheolial growth factor
• VPF
• mVEGF
• MVCD1
• RHVPF
• RHVEGF
• VEGF112
• Vegf188
• MGC70609
• HUMAN VPF
• Vascular Endothelial Growth Factor from mouse
• Vascular Endothelial Growth Factor (aa 207-318) human
• Anti-VEGFA antibody produced in goat
• Animal growth regulator VEGF
• Vascular Endothelial Growth Factor-A165(VEGF), Human, recombinant, Animal-derived-free

• MDL： MFCD00286542

Experimental Properties

• Color/Form: Lyophilized powder

HUMAN VEGF165 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：−20°C

Additional information on HUMAN VEGF165

VEGF165: A Comprehensive Overview of CAS No. 127464-60-2

VEGF165, also known as vascular endothelial growth factor 165, is a critical protein involved in angiogenesis and vasculogenesis. With the CAS registry number 127464-60-2, VEGF165 has been extensively studied for its role in both physiological and pathological processes. This article delves into the structural properties, biological functions, and latest research advancements related to VEGF165.

VEGF-A, the family member to which VEGF165 belongs, is a homodimeric glycoprotein that plays a pivotal role in promoting endothelial cell proliferation, migration, and survival. The VEGF signaling pathway is mediated through receptor tyrosine kinases (RTKs), primarily VEGFR-1 and VEGFR-2, which are expressed on the surface of endothelial cells. Recent studies have highlighted the importance of post-translational modifications of VEGF proteins, including glycosylation and phosphorylation, in modulating their bioavailability and activity.

One of the most significant breakthroughs in VEGF research has been its application in anti-cancer therapies. Anti-VEGF therapies, such as bevacizumab and ranibizumab, have revolutionized the treatment of various cancers by inhibiting tumor angiogenesis. However, emerging evidence suggests that resistance to these therapies may arise due to compensatory mechanisms involving other angiogenic factors or alternative signaling pathways. Researchers are now exploring combination therapies that target multiple nodes of the angiogenic network to overcome resistance.

In addition to oncology, VEGF165 has shown promise in regenerative medicine. Preclinical studies have demonstrated that administration of recombinant VEGF proteins can enhance tissue repair in conditions such as ischemic heart disease and diabetic wound healing. The ability of VEGF-A to stimulate endothelial progenitor cell mobilization and differentiation has opened new avenues for therapeutic interventions in cardiovascular disorders.

The structural characterization of VEGF-A isoforms, including VEGF165, has been significantly advanced by techniques such as X-ray crystallography and cryo-electron microscopy. These studies have provided insights into the conformational changes that regulate receptor binding and activation. For instance, the discovery of an autoinhibitory domain within the VEGF-A molecule has shed light on how its activity is tightly controlled under physiological conditions.

Recent advancements in biotechnology have enabled the production of biosimilar VEGF proteins with enhanced stability and bioactivity. These engineered proteins hold potential for improving therapeutic outcomes while reducing production costs. Furthermore, the development of gene therapy approaches targeting VEGF expression or delivery is being explored as a more sustainable strategy for treating chronic diseases associated with angiogenic dysfunction.

In conclusion, VEGF165 (CAS No. 127464-60-2) remains a focal point in both basic research and clinical applications. Its role in angiogenesis underscores its importance in maintaining vascular homeostasis and responding to pathological challenges. As our understanding of VEGF signaling continues to evolve, so too will its therapeutic potential across diverse medical fields.